ethyl 4-bromo-1-butyl-1H-pyrazole-3-carboxylate
Description
Ethyl 4-bromo-1-butyl-1H-pyrazole-3-carboxylate is a chemical compound with the molecular formula C10H15BrN2O2 . It has a molecular weight of 275.14 .
Molecular Structure Analysis
The molecular structure of ethyl 4-bromo-1-butyl-1H-pyrazole-3-carboxylate consists of a pyrazole ring substituted with a bromo group at the 4th position and a butyl group at the 1st position . The carboxylate group is attached to the 3rd position of the pyrazole ring .Physical And Chemical Properties Analysis
Ethyl 4-bromo-1-butyl-1H-pyrazole-3-carboxylate is a solid at room temperature . It has a molecular weight of 275.14 .Scientific Research Applications
Intermediate in Insecticide Synthesis
Ethyl 4-bromo-1-butyl-1H-pyrazole-3-carboxylate has been identified as a significant intermediate in the synthesis of new insecticides. For example, it's used in the synthesis of chlorantraniliprole, a novel insecticide, through a process involving esterification and bromination. This route is promising for industrialization due to its simplicity and low cost (Lan Zhi-li, 2007).
Structural and Synthesis Studies
The compound has been a focus in studies related to its synthesis and structural assignments. One study discussed the regioselective synthesis of ethyl-5-(trifluoromethyl)-1-(3-substituted-isoquinolin-1-yl)-1H-pyrazole-4-carboxylates, demonstrating efficient synthesis under specific conditions (K. Prabakaran et al., 2012). Another study highlighted a regioselective route to 3-alkyl-1-aryl-1H-pyrazole-5-carboxylates, providing insights into the synthetic process and structural elements of similar compounds (W. Ashton & G. Doss, 1993).
Applications in Antimicrobial Agents
Research has also explored the antimicrobial properties of ethyl 1,5-disubstituted-1H-pyrazole-3-carboxylates. These compounds have shown promising antimicrobial activity against various bacteria and fungi, indicating the potential of ethyl 4-bromo-1-butyl-1H-pyrazole-3-carboxylate derivatives in this field (A. Radwan et al., 2014).
Optical Limiting Applications
Some derivatives of ethyl 4-bromo-1-butyl-1H-pyrazole-3-carboxylate have been studied for their potential in optical limiting applications. N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates demonstrated significant optical nonlinearity, highlighting their potential use in this domain (B. Chandrakantha et al., 2013).
properties
IUPAC Name |
ethyl 4-bromo-1-butylpyrazole-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15BrN2O2/c1-3-5-6-13-7-8(11)9(12-13)10(14)15-4-2/h7H,3-6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NZBOQWZXCQGRCV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C=C(C(=N1)C(=O)OCC)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15BrN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 4-bromo-1-butyl-1H-pyrazole-3-carboxylate | |
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